Cas no 1023816-98-9 (6-Amino-5-bromopyridine-3-sulfonamide)

• Product Name: 6-Amino-5-bromopyridine-3-sulfonamide
• CAS No: 1023816-98-9
• MF: C₅H₆BrN₃O₂S
• MW: 252.08903837204
• MDL: MFCD09881180
• CID: 2145457
• PubChem ID: 33726134
• Update Time: 2025-11-01

6-Amino-5-bromopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-bromo-3-pyridinesulfonamide
• 6-amino-5-bromopyridine-3-sulfonamide
• EN300-90118
• AKOS023553578
• 1023816-98-9
• CS-0157383
• D83572
• MFCD09881180
• BS-14273
• DB-296488
• 6-Amino-5-bromopyridine-3-sulfonamide

• MDL： MFCD09881180
• Inchi： 1S/C5H6BrN3O2S/c6-4-1-3(12(8,10)11)2-9-5(4)7/h1-2H,(H2,7,9)(H2,8,10,11)
• InChI Key： XXYFPGBHSSVOMR-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(=C1)S(N)(=O)=O

Computed Properties

• Exact Mass: 250.93641g/mol
• Monoisotopic Mass: 250.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-Amino-5-bromopyridine-3-sulfonamide

Professional Introduction to 6-Amino-5-bromopyridine-3-sulfonamide (CAS No. 1023816-98-9)

6-Amino-5-bromopyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1023816-98-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine sulfonamide class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of both amino and bromo substituents, along with a sulfonamide group, endows this molecule with unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

The structural framework of 6-Amino-5-bromopyridine-3-sulfonamide consists of a pyridine ring substituted at the 5-position with a bromine atom, at the 3-position with a sulfonamide group (-SO₂NH₂), and at the 6-position with an amino group (-NH₂). This arrangement creates multiple reactive sites that can be exploited for chemical modifications, enabling the synthesis of a diverse array of analogs. The bromine atom, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into the molecule.

In recent years, 6-Amino-5-bromopyridine-3-sulfonamide has been explored as a key intermediate in the development of novel therapeutic agents. Its derivatives have shown promise in various biological assays, including anti-inflammatory, anticancer, and antimicrobial applications. The sulfonamide moiety is particularly noteworthy, as it is a well-documented pharmacophore that enhances binding affinity and metabolic stability in drug candidates. Additionally, the amino and bromo substituents provide opportunities for further structural optimization to improve pharmacokinetic profiles and target specificity.

One of the most compelling aspects of 6-Amino-5-bromopyridine-3-sulfonamide is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By leveraging the reactivity of the bromine atom and the versatility of the sulfonamide group, researchers have been able to design inhibitors that target specific kinases with high selectivity. For instance, derivatives of this compound have been investigated as potential inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. These studies highlight the compound's potential as a building block for next-generation anticancer drugs.

Another area where 6-Amino-5-bromopyridine-3-sulfonamide has demonstrated utility is in the development of antimicrobial agents. Antibiotic resistance poses a significant global health challenge, and there is an urgent need for novel antibiotics with unique mechanisms of action. The pyridine sulfonamide scaffold has shown activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA), by interfering with essential bacterial processes such as cell wall synthesis or DNA replication. Researchers have synthesized various analogs of 6-Amino-5-bromopyridine-3-sulfonamide to identify compounds with enhanced efficacy and reduced toxicity compared to existing antibiotics.

The synthetic accessibility of 6-Amino-5-bromopyridine-3-sulfonamide also contributes to its appeal in drug discovery programs. The compound can be readily prepared through multi-step organic synthesis starting from commercially available precursors such as 5-bromo-pyridine and sulfonyl chlorides. This ease of preparation allows for rapid screening and optimization campaigns, accelerating the discovery process. Furthermore, modern computational methods can be employed to predict the biological activity of derivatives before they are synthesized experimentally, further streamlining the development pipeline.

In conclusion,6-Amino-5-bromopyridine-3-sulfonamide (CAS No. 1023816-98-9) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—combining an amino group, a bromo substituent, and a sulfonamide moiety—make it an ideal candidate for further derivatization and exploration in various therapeutic areas. The growing body of research on its derivatives underscores its importance as a building block in modern drug discovery efforts aimed at addressing unmet medical needs.